molecular formula C22H16N2 B8588521 2,3,5-Triphenylpyrazine CAS No. 36476-77-4

2,3,5-Triphenylpyrazine

Cat. No.: B8588521
CAS No.: 36476-77-4
M. Wt: 308.4 g/mol
InChI Key: OCQQXLPLQWPKFG-UHFFFAOYSA-N
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Description

2,3,5-Triphenylpyrazine is a useful research compound. Its molecular formula is C22H16N2 and its molecular weight is 308.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

36476-77-4

Molecular Formula

C22H16N2

Molecular Weight

308.4 g/mol

IUPAC Name

2,3,5-triphenylpyrazine

InChI

InChI=1S/C22H16N2/c1-4-10-17(11-5-1)20-16-23-21(18-12-6-2-7-13-18)22(24-20)19-14-8-3-9-15-19/h1-16H

InChI Key

OCQQXLPLQWPKFG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CN=C(C(=N2)C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

First, 5.5 mL of a dibutyl ether solution of phenyl lithium (manufactured by Wako Pure Chemical Industries, Ltd., 2.1 mol/L) and 50 mL of diethyl ether were mixed under a nitrogen atmosphere. Then, 2.43 g of 2,3-diphenylpyrazine was dropped into this solution while the solution was being cooled, with ice, and the mixture was stirred at room temperature for 24 hours. Water was added to the mixture, and the organic layer was extracted with diethyl ether. The extracted organic layer was washed with water and dried with magnesium sulfate. After the drying, an excess amount of activated manganese dioxide was added to the organic layer, and the mixture was filtered. After the solvent of the solution was distilled off, the obtained residue was recrystallized with ethanol to give a pyrazine derivative, Htppr (a yellow powder, 56% yield). The synthetic scheme of Step 1 is represented by (a-1) below.
Quantity
5.5 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
2.43 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
56%

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